Cas no 1270401-70-1 (2-Benzofuranmethanamine, 5-methoxy-α-propyl-)

• Product Name: 2-Benzofuranmethanamine, 5-methoxy-α-propyl-
• CAS No: 1270401-70-1
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6048439
• PubChem ID: 65439819
• Update Time: 2025-10-30

2-Benzofuranmethanamine, 5-methoxy-α-propyl- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofuranmethanamine, 5-methoxy-α-propyl-
• 1-(5-Methoxybenzofuran-2-yl)butan-1-amine
• AKOS014776535
• CS-0296902
• 1-(5-methoxy-1-benzofuran-2-yl)butan-1-amine
• 1270401-70-1
• EN300-745157

• Inchi： 1S/C13H17NO2/c1-3-4-11(14)13-8-9-7-10(15-2)5-6-12(9)16-13/h5-8,11H,3-4,14H2,1-2H3
• InChI Key： XBZSQBLLMQODTE-UHFFFAOYSA-N
• SMILES： C(C1OC2=CC=C(OC)C=C2C=1)(N)CCC

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 329.0±27.0 °C(Predicted)
• pka: 9.43±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-Benzofuranmethanamine, 5-methoxy-α-propyl-

Comprehensive Overview of 2-Benzofuranmethanamine, 5-methoxy-α-propyl- (CAS No. 1270401-70-1): Properties, Applications, and Research Insights

2-Benzofuranmethanamine, 5-methoxy-α-propyl- (CAS No. 1270401-70-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This benzofuran derivative is characterized by a methoxy group at the 5-position and a propyl side chain, which contribute to its distinct physicochemical properties. Researchers and industry professionals are increasingly exploring its utility in drug discovery, material science, and agrochemical development, aligning with the growing demand for novel bioactive molecules.

The compound's molecular structure, featuring a benzofuran core, offers a versatile scaffold for synthetic modifications. Its 5-methoxy substitution enhances electron density, influencing reactivity and binding affinity in biological systems. Meanwhile, the α-propylamine moiety introduces steric and electronic effects critical for optimizing pharmacokinetic profiles. Such attributes make 2-Benzofuranmethanamine, 5-methoxy-α-propyl- a candidate for addressing challenges in central nervous system (CNS) drug design, a hot topic in modern pharmacology.

Recent studies highlight the compound's potential role in modulating neurotransmitter receptors, a focus area for treating neurological disorders like anxiety and depression. This aligns with trending searches on "next-generation CNS therapeutics" and "non-addictive neuroactive compounds." Additionally, its benzofuran backbone is being investigated for fluorescence properties, relevant to bioimaging and sensor technologies—fields experiencing exponential growth due to advancements in precision medicine.

From a synthetic chemistry perspective, CAS No. 1270401-70-1 serves as a key intermediate in multicomponent reactions, enabling efficient heterocyclic diversification. This resonates with industry demands for "green chemistry" and "atom-economical synthesis," frequently searched terms in sustainable chemistry forums. The compound's lipophilicity, influenced by its propyl chain, also makes it valuable for drug delivery research, particularly in overcoming blood-brain barrier limitations.

Quality control and analytical characterization of 2-Benzofuranmethanamine, 5-methoxy-α-propyl- involve advanced techniques like HPLC-MS and NMR spectroscopy, ensuring compliance with regulatory standards. These methodologies are frequently queried in academic and industrial settings, reflecting the compound's relevance in high-purity chemical production. Furthermore, its stability under various pH conditions is a subject of ongoing research, addressing common concerns about compound degradation in formulation development.

In material science, the benzofuran moiety of this compound exhibits promising charge-transfer properties, sparking interest in organic electronics. Searches for "small-molecule semiconductors" and "flexible electronics materials" underscore this application's timeliness. The methoxy group further allows for fine-tuning of electronic band gaps, a critical parameter in designing optoelectronic devices.

As research into CAS No. 1270401-70-1 progresses, its potential in catalysis and ligand design is emerging. The compound's ability to coordinate with transition metals is being explored for asymmetric synthesis—a trending topic in pharmaceutical manufacturing. This aligns with frequent searches on "chiral auxiliaries" and "enantioselective catalysis," highlighting its interdisciplinary importance.

Environmental and safety assessments of 2-Benzofuranmethanamine, 5-methoxy-α-propyl- indicate favorable biodegradability profiles compared to persistent organic pollutants, addressing growing concerns about "eco-friendly chemicals." Its low bioaccumulation potential makes it a subject of interest in "green solvent" research, another high-traffic search area.

In conclusion, 2-Benzofuranmethanamine, 5-methoxy-α-propyl- (CAS No. 1270401-70-1) represents a multifaceted compound with applications spanning drug discovery, material science, and sustainable chemistry. Its structural versatility and alignment with contemporary research trends position it as a valuable entity in scientific innovation. Ongoing investigations continue to uncover new dimensions of its utility, ensuring its relevance in addressing global challenges across multiple industries.